2-[(Dimethylamino)methyl]-4-methylphenyl dimethylcarbamate

• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: [2-[(dimethylamino)methyl]-4-methylphenyl] N,N-dimethylcarbamate
• InChI: InChI=1S/C13H20N2O2/c1-10-6-7-12(17-13(16)15(4)5)11(8-10)9-14(2)3/h6-8H,9H2,1-5H3
• InChI Key: VZAMRUNGDQHIRJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC(=O)N(C)C)CN(C)C

Description

2-[(Dimethylamino)methyl]-4-methylphenyl dimethylcarbamate, commonly known as carbaryl, is a widely used insecticide. It belongs to the carbamate family of pesticides, which are known for their broad-spectrum activity against a variety of pests. Carbaryl has been used for over 50 years to control insects in agriculture, forestry, and public health.

Mechanism of Action

Carbaryl works by inhibiting the activity of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system. When carbaryl is ingested by an insect, it binds to the active site of acetylcholinesterase, preventing the enzyme from breaking down acetylcholine. This results in an accumulation of acetylcholine in the nervous system, leading to overstimulation and ultimately paralysis of the insect.
Biochemical and Physiological Effects:
Carbaryl has been shown to have a variety of biochemical and physiological effects on insects. In addition to its effects on acetylcholinesterase, carbaryl has been shown to disrupt the synthesis of chitin, a key component of insect exoskeletons. This can result in weakened exoskeletons, making insects more susceptible to dehydration and other environmental stresses.

Advantages and Limitations for Lab Experiments

Carbaryl is a widely used insecticide with a well-established mechanism of action. This makes it a useful tool for studying the effects of insecticides on insects and their nervous systems. However, carbaryl is also known to have non-specific effects on other enzymes and biological processes, which can complicate experimental results.

Future Directions

There are several areas of research that could benefit from further study of carbaryl. One area of interest is the development of new and more effective insecticides that target specific pests while minimizing non-target effects. Another area of interest is the study of the long-term effects of carbaryl exposure on both insects and non-target organisms. Finally, there is a need for continued research on the mechanisms of insecticide resistance and the development of strategies to combat it.

Synthesis Methods

Carbaryl can be synthesized through a reaction between 1-naphthol and methyl isocyanate. The reaction occurs in the presence of a catalyst, such as zinc chloride, and produces carbaryl as the primary product. The synthesis of carbaryl is a well-established process and has been extensively studied.

Scientific Research Applications

Carbaryl has been extensively studied for its use as an insecticide. It has been shown to be effective against a wide range of pests, including aphids, beetles, and caterpillars. Carbaryl is also used to control pests in public health settings, such as controlling mosquitoes that carry diseases like malaria and dengue fever.